Cas no 122049-54-1 (Sodium 2-oxo-3-phenylpropanoate hydrate)

Sodium 2-oxo-3-phenylpropanoate hydrate is a sodium salt derivative of phenylpyruvic acid, commonly utilized in organic synthesis and pharmaceutical research. Its key advantages include high solubility in water, facilitating its use in aqueous reaction systems, and its stability as a hydrate, ensuring consistent handling and storage. The compound serves as a versatile intermediate in the preparation of fine chemicals, particularly in the synthesis of amino acid derivatives and bioactive molecules. Its well-defined structure and purity make it suitable for precise stoichiometric applications. Additionally, it exhibits compatibility with various coupling reagents, enhancing its utility in peptide and heterocycle synthesis.
Sodium 2-oxo-3-phenylpropanoate hydrate structure
122049-54-1 structure
Product Name:Sodium 2-oxo-3-phenylpropanoate hydrate
CAS No:122049-54-1
MF:C9H9NaO4
MW:204.155133962631
MDL:MFCD00149109
CID:63580
PubChem ID:23666336
Update Time:2025-05-27

Sodium 2-oxo-3-phenylpropanoate hydrate Chemical and Physical Properties

Names and Identifiers

    • Sodium 2-oxo-3-phenylpropanoate hydrate
    • Sodium phenylpyruvate monohydrate
    • Phenylpyruvic acid, sodium salt monohydrate
    • Benzene sodium pyruvate monohydrate
    • Benzenepropanoic acid, α-oxo-, sodium salt, hydrate (1:1:1)
    • Phenylpyruvic acid sodium salt monohydrate
    • Phenylpyruvic acid, sodium salt monohydrate,98%
    • XEA04954
    • AKOS015960538
    • SCHEMBL7381155
    • FT-0695228
    • MFCD00149109
    • AKOS015888393
    • ABWVLWHPVBHFLQ-UHFFFAOYSA-M
    • W-200092
    • Benzenepropanoic acid, alpha-oxo-, sodium salt, hydrate (1:1:1)
    • 122049-54-1
    • sodium;2-oxo-3-phenylpropanoate;hydrate
    • METHYL4-HYDROXYBENZOATESODIUMSALT
    • AC-5733
    • sodium beta-phenylpyruvate monohydrate
    • SODIUM HYDRATE ?-PHENYLPYRUVATE
    • MDL： MFCD00149109
    • Inchi： 1S/C9H8O3.Na.H2O/c10-8(9(11)12)6-7-4-2-1-3-5-7;;/h1-5H,6H2,(H,11,12);;1H2/q;+1;/p-1
    • InChI Key： ABWVLWHPVBHFLQ-UHFFFAOYSA-M
    • SMILES： [Na+].O=C(C(=O)[O-])CC1C=CC=CC=1.O
    • BRN： 4770978

Computed Properties

  • Exact Mass: 204.04000
  • Monoisotopic Mass: 204.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Color/Form: White or cream powder
  • Density: g/cm3
  • Melting Point: >300°C
  • Boiling Point: 299.1 °C at 760 mmHg
  • Flash Point: 148.9 °C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 66.43000
  • LogP: -0.51620
  • Solubility: Soluble in water
  • Vapor Pressure: No data available

Sodium 2-oxo-3-phenylpropanoate hydrate Security Information

Sodium 2-oxo-3-phenylpropanoate hydrate Customs Data

  • HS CODE：29183000
  • Customs Data：

    United Statescustoms code:

    2918303000

    Summary:

    2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%

Sodium 2-oxo-3-phenylpropanoate hydrate Pricemore >>

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